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Compound of Interest

Compound Name: Allyl methyl disulfide

CAS No.: 2179-58-0

Cat. No.: B1223162

Get Quote

A Comparative Analysis of the Bioavailability of
Key Organosulfur Compounds
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the comparative bioavailability of prominent dietary organosulfur compounds, supported by

experimental data and detailed methodologies.

This guide provides a comparative overview of the bioavailability of several key organosulfur

compounds, primarily focusing on allicin and its derivatives from garlic, and sulforaphane from

cruciferous vegetables. Understanding the bioavailability of these compounds is crucial for

assessing their therapeutic potential and for the development of effective dietary supplements

and pharmaceuticals.
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The bioavailability of organosulfur compounds can vary significantly based on their chemical

properties, the food matrix, and processing methods. Generally, water-soluble compounds like

S-allylcysteine (SAC) exhibit higher bioavailability than oil-soluble and less stable compounds

like allicin.

S-allylcysteine (SAC), a water-soluble compound found in aged garlic extract, is readily

absorbed in the gastrointestinal tract.[1] Studies in animal models have shown its bioavailability

to be very high, at 98.2% in rats, 103.0% in mice, and 87.2% in dogs.[1]

Allicin, the pungent compound responsible for the characteristic odor of fresh garlic, is highly

unstable and reactive. Its bioavailability is considered to be low and variable.[2][3] When raw

garlic is crushed, the enzyme alliinase converts alliin to allicin. However, allicin itself is not

typically detected in blood or urine after consumption of garlic.[4] Instead, its metabolites, such

as allyl methyl sulfide (AMS), are used as biomarkers to assess its bioavailability.[5] The

bioavailability of allicin is significantly influenced by the preparation of the garlic. For instance,

cooking can inactivate alliinase, thereby reducing allicin formation.[6] However, even from

cooked garlic, some level of allicin bioavailability has been observed, suggesting potential

partial reactivation of the enzyme or other metabolic pathways.[1] Enteric-coated garlic

supplements are designed to protect alliinase from stomach acid, leading to variable allicin

bioavailability ranging from 36% to 104%.[7][8]

Sulforaphane, an isothiocyanate derived from the glucosinolate glucoraphanin found in broccoli

and other cruciferous vegetables, has a bioavailability that is highly dependent on the presence

of the enzyme myrosinase.[9] Consuming raw broccoli sprouts, which contain active

myrosinase, leads to higher bioavailability of sulforaphane compared to cooked broccoli where

the enzyme is denatured.[9] The conversion of glucoraphanin to sulforaphane in supplements

depends on the inclusion of an active myrosinase source.[10][11] Studies have shown that the

bioavailability of sulforaphane from supplements can be comparable to that from fresh broccoli

sprouts if formulated correctly.[10][11]

Diallyl disulfide (DADS) and diallyl sulfide (DAS) are oil-soluble organosulfur compounds

derived from allicin. DADS is known to be rapidly metabolized, and its bioavailability is

considered low.[10]
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The following table summarizes key pharmacokinetic parameters for various organosulfur

compounds, compiled from multiple studies. It is important to note that the experimental

conditions (e.g., species, dosage, analytical methods) vary between studies, which may affect

the direct comparability of the data.
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Comp
ound

Source
Subjec
t

Dose
Bioava
ilabilit
y (%)

Cmax Tmax
Key
Metab
olites

Refere
nce

S-

Allylcyst

eine

(SAC)

Aged

Garlic

Extract

Rat
5 mg/kg

(oral)
98 - -

N-

acetyl-

S-

allylcyst

eine

(NAc-

SAC)

[12]

Dog
2 mg/kg

(oral)
>90 - -

NAc-

SAC,

N-

acetyl-

S-allyl-l-

cystein

e

sulfoxid

e (NAc-

SACS)

[13][14]

Allicin

(measu

red as

AMS)

Raw

Garlic
Human -

100

(referen

ce)

- -

Allyl

methyl

sulfide

(AMS)

[7][8]

Enteric-

coated

tablets

Human - 36-104 - - AMS [7][8]

Cooked

Garlic

(boiled)

Human - 16 - - AMS [7]

Sulfora

phane

Raw

Broccoli

Human 200g 37 - 1.6 h Sulfora

phane-

N-

acetylcy

[15]
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steine
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Cooked

Broccoli
Human 200g 3.4 - 6 h

SFN-

NAC
[15]
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Extract
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30 mg
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- -
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metabol
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[10][11]
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e
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Oil
Rat

200
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8 µM

(AM), 8

µM

(AMS)

-
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mercapt

an
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Allyl

methyl

sulfoxid

e

(AMSO)
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methyl
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[9][16]

[17]

Note: Cmax (maximum plasma concentration) and Tmax (time to reach Cmax) data are not

always available or directly comparable across different study designs. Bioavailability for allicin

is often reported as bioequivalence relative to raw garlic. For sulforaphane, data is often

presented as the percentage of glucoraphanin converted and excreted as sulforaphane

metabolites.
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Determination of Organosulfur Compound
Bioavailability in Humans
A common approach to assess the bioavailability of organosulfur compounds involves a

randomized crossover study design.[18]

1. Subject Recruitment and Diet Control:

Healthy human volunteers are recruited.[18]

Participants undergo a washout period where they follow a diet free of organosulfur

compound sources (e.g., Allium and Brassica vegetables) for a specified duration before

each intervention phase.[18]

2. Intervention:

Subjects consume a standardized dose of the organosulfur compound source (e.g., a

specific amount of black garlic, broccoli sprouts, or a supplement).[18]

3. Sample Collection:

Urine and/or plasma samples are collected at baseline and at various time points post-

ingestion (e.g., 0-2h, 2-4h, 4-8h, 8-24h).[12][18]

4. Sample Preparation:

Urine: Samples are centrifuged to remove particulate matter, and the supernatant is stored at

-80°C until analysis.[18]

Plasma: Blood samples are collected in tubes containing an anticoagulant (e.g., EDTA).

Plasma is separated by centrifugation and stored at -80°C. For the analysis of reactive

compounds like sulforaphane, a thiol-blocking agent such as iodoacetamide may be added

to prevent conjugation with proteins and ensure accurate quantification.

5. Analytical Method (UHPLC-MS/MS):
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Chromatography: Ultra-high-performance liquid chromatography (UHPLC) is used to

separate the organosulfur compounds and their metabolites.[12][18]

Mass Spectrometry: A tandem mass spectrometer (MS/MS) is used for sensitive and

selective detection and quantification of the target analytes.[12][18]

Quantification: The concentration of the parent compound and its metabolites is determined

by comparing their peak areas to those of known standards.[18]

6. Pharmacokinetic Analysis:

Pharmacokinetic parameters such as Cmax, Tmax, Area Under the Curve (AUC), and

elimination half-life (t1/2) are calculated from the concentration-time data.

Bioavailability is often calculated by comparing the AUC after oral administration to the AUC

after intravenous administration (absolute bioavailability) or to a reference product (relative

bioavailability). Urinary excretion data can also be used to estimate bioavailability.
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Caption: Experimental workflow for a human bioavailability study of organosulfur compounds.
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Caption: Activation of the Nrf2 signaling pathway by organosulfur compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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